5-(3-Ethylmorpholine-4-carbonyl)thiophene-2-carboxylic acid

• IUPAC Name: 5-(3-ethylmorpholine-4-carbonyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H15NO4S/c1-2-8-7-17-6-5-13(8)11(14)9-3-4-10(18-9)12(15)16/h3-4,8H,2,5-7H2,1H3,(H,15,16)
• InChI Key: TVDMHEFNXAINCD-UHFFFAOYSA-N
• Canonical SMILES: CCC1COCCN1C(=O)C2=CC=C(S2)C(=O)O
• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol

Description

5-(3-Ethylmorpholine-4-carbonyl)thiophene-2-carboxylic acid is a synthetic compound that has gained attention in the scientific community due to its potential applications in biochemical and physiological research. This compound is commonly referred to as EMCA and is a derivative of thiophene. EMCA has been synthesized using various methods and has been extensively studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of EMCA is not fully understood, but it is believed to inhibit the activity of certain enzymes, including cyclooxygenase and lipoxygenase. These enzymes are involved in the production of inflammatory mediators and oxidative stress. By inhibiting their activity, EMCA may have anti-inflammatory and antioxidant effects.
Biochemical and Physiological Effects:
Studies have shown that EMCA has anti-inflammatory and antioxidant effects in vitro and in vivo. It has been found to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes, and to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. EMCA has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

EMCA has several advantages for use in laboratory experiments. It is stable and easy to synthesize, and its effects are well-characterized. However, there are also limitations to its use. EMCA is not very soluble in water, which can make it difficult to administer in vivo. It also has a relatively short half-life, which may limit its effectiveness in certain experiments.

Future Directions

There are several potential future directions for research involving EMCA. One area of interest is the development of more effective formulations of EMCA that can be administered in vivo. Another area is the investigation of the long-term effects of EMCA on physiological processes, including its potential as a therapeutic agent for chronic diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of EMCA and its potential interactions with other drugs and compounds.

Synthesis Methods

EMCA can be synthesized using different methods, including the reaction of 3-ethylmorpholine-4-carbonyl chloride with thiophene-2-carboxylic acid. Another method involves the reaction of 3-ethylmorpholine-4-carboxylic acid with thiophene-2-carbonyl chloride. Both methods result in the formation of EMCA, which is then purified using various techniques such as recrystallization and chromatography.

Scientific Research Applications

EMCA has been found to have potential applications in scientific research, particularly in the field of biochemistry and physiology. It has been used to study the role of certain enzymes in various physiological processes, including inflammation and oxidative stress. EMCA has also been used as a tool to investigate the mechanism of action of certain drugs and compounds.